2-((4-phenylpiperazin-1-yl)methyl)-5-((3-(trifluoromethyl)benzyl)oxy)-4H-pyran-4-one

• IUPAC Name: 2-[(4-phenylpiperazin-1-yl)methyl]-5-[[3-(trifluoromethyl)phenyl]methoxy]pyran-4-one
• InChI: InChI=1S/C24H23F3N2O3/c25-24(26,27)19-6-4-5-18(13-19)16-32-23-17-31-21(14-22(23)30)15-28-9-11-29(12-10-28)20-7-2-1-3-8-20/h1-8,13-14,17H,9-12,15-16H2
• InChI Key: ZIMBZCURPIASGH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=O)C(=CO2)OCC3=CC(=CC=C3)C(F)(F)F)C4=CC=CC=C4
• Molecular Formula: C24H23F3N2O3
• Molecular Weight: 444.4 g/mol
• CAS No.: 898421-16-4

Description

2-((4-phenylpiperazin-1-yl)methyl)-5-((3-(trifluoromethyl)benzyl)oxy)-4H-pyran-4-one is a useful research compound. Its molecular formula is C24H23F3N2O3 and its molecular weight is 444.454. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds similar to "2-((4-phenylpiperazin-1-yl)methyl)-5-((3-(trifluoromethyl)benzyl)oxy)-4H-pyran-4-one" involve complex chemical reactions leading to the formation of novel structures with potential biological activities. Studies like those conducted by Asegbeloyin et al. (2014) and Al‐Azmi & Mahmoud (2020) delve into the synthesis of novel compounds, employing techniques such as NMR spectroscopy and X-ray diffraction analyses to elucidate their molecular structures. These studies contribute to the foundational understanding of creating and identifying new molecules with potential therapeutic applications (Asegbeloyin et al., 2014) (Al‐Azmi & Mahmoud, 2020).

Biological Activities

The biological activities of compounds structurally related to "this compound" have been a significant area of research. These compounds have been evaluated for various biological activities, including antimicrobial, anticancer, and enzyme inhibition effects. For instance, research by Niknam et al. (2013) and Bhat et al. (2016) demonstrates the antimicrobial potential of synthesized derivatives, indicating their efficacy against specific bacteria and fungi. Furthermore, the study by Pettinari et al. (2006) investigates the antiproliferative activity of pyrazole-beta-diketone dihalotin(IV) compounds on melanoma cell lines, showcasing the potential of these compounds in cancer therapy (Niknam et al., 2013) (Bhat et al., 2016) (Pettinari et al., 2006).